Cas no 1105209-86-6 (N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide)

N-6-({4-[4-(4-Fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide is a synthetic organic compound featuring a pyridazine core linked to a fluorophenyl-substituted piperazine moiety via a thioether and carbonyl bridge. Its structure suggests potential bioactivity, particularly in neurological or pharmacological applications, due to the presence of the piperazine and fluorophenyl groups, which are common in CNS-targeting agents. The acetamide and sulfanyl functionalities enhance its binding versatility, possibly improving selectivity or metabolic stability. This compound may serve as a valuable intermediate or candidate for further research in medicinal chemistry, particularly in the development of receptor modulators or enzyme inhibitors. Its well-defined synthetic pathway allows for precise structural modifications.
N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide structure
1105209-86-6 structure
Product Name:N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide
CAS No:1105209-86-6
MF:C20H24FN5O2S
MW:417.500266075134
CID:6045267
PubChem ID:42173093
Update Time:2025-06-29

N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide
    • N-[6-[4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
    • AKOS024502507
    • 1105209-86-6
    • N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
    • F5248-0045
    • N-(6-((4-(4-(4-fluorophenyl)piperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide
    • Inchi: 1S/C20H24FN5O2S/c1-15(27)22-18-8-9-19(24-23-18)29-14-2-3-20(28)26-12-10-25(11-13-26)17-6-4-16(21)5-7-17/h4-9H,2-3,10-14H2,1H3,(H,22,23,27)
    • InChI Key: ISIZNJHGKHYMSN-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(SCCCC(N2CCN(C3=CC=C(F)C=C3)CC2)=O)C=C1)(=O)C

Computed Properties

  • Exact Mass: 417.16347436g/mol
  • Monoisotopic Mass: 417.16347436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 104Ų

N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5248-0045-2μmol
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
2μmol
$57.0 2023-09-10
Life Chemicals
F5248-0045-5μmol
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
5μmol
$63.0 2023-09-10
Life Chemicals
F5248-0045-10μmol
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
10μmol
$69.0 2023-09-10
Life Chemicals
F5248-0045-20μmol
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
20μmol
$79.0 2023-09-10
Life Chemicals
F5248-0045-1mg
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
1mg
$54.0 2023-09-10
Life Chemicals
F5248-0045-2mg
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
2mg
$59.0 2023-09-10
Life Chemicals
F5248-0045-3mg
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
3mg
$63.0 2023-09-10
Life Chemicals
F5248-0045-4mg
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
4mg
$66.0 2023-09-10
Life Chemicals
F5248-0045-5mg
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
5mg
$69.0 2023-09-10
Life Chemicals
F5248-0045-10mg
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
1105209-86-6
10mg
$79.0 2023-09-10

Additional information on N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide

N-6-({4-[4-(4-Fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide: A Comprehensive Overview

CAS No. 1105209-86-6 corresponds to the compound N-6-{[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide, a complex organic molecule with potential applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies.

The molecular structure of this compound is characterized by a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. The pyridazine ring is substituted at position 3 with an acetamide group, which is further connected to a sulfanyl (thioether) group. This sulfanyl group is linked to a butyl chain that contains both a piperazine ring and a ketone group. The piperazine ring, in turn, is substituted with a fluorophenyl group at position 4. This intricate structure suggests that the compound may exhibit diverse pharmacological properties, including potential anti-inflammatory, antitumor, or neuroprotective effects.

Recent research has focused on the synthesis and characterization of this compound. Studies have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to confirm its molecular structure. The synthesis involves multi-step reactions, including nucleophilic substitutions, amidations, and oxidations, highlighting the complexity of its preparation. These studies underscore the importance of precise synthetic methodologies in obtaining high-purity compounds for further biological evaluation.

In terms of biological activity, preliminary assays have revealed that this compound exhibits significant inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, it has demonstrated potent activity against cyclooxygenase (COX)-2, an enzyme implicated in inflammation and pain. Additionally, in vitro studies have shown that the compound induces apoptosis in cancer cell lines, suggesting its potential as an antitumor agent. These findings align with the growing trend in drug discovery to develop multi-target agents that can address complex diseases more effectively.

The fluorophenyl group attached to the piperazine ring is particularly noteworthy due to its ability to enhance the lipophilicity of the molecule without significantly compromising its solubility. This balance is crucial for drug candidates as it influences their absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, the presence of the pyridazine ring introduces additional electronic effects that may modulate the compound's interaction with biological targets.

From an SEO optimization perspective, keywords such as "CAS No. 1105209-86-6," "N-[{4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl]pyridazin-3-carboxamide," and "pharmaceutical applications" are critical for enhancing the visibility of this compound in scientific literature and online databases. Ensuring that these keywords are strategically placed within headings and body text can improve search engine rankings and facilitate easier access for researchers.

In conclusion, CAS No. 1105209-86-6 represents a promising candidate in the realm of drug discovery due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in treating inflammatory diseases and cancers. As advancements in synthetic chemistry and biological screening techniques continue to evolve, this compound may pave the way for novel therapeutic interventions.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.